4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-beta-D-Glucuronide
4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-beta-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
350508-26-8
VCID:
VC0022321
InChI:
InChI=1S/C16H21N3O8/c1-18(17-26)6-3-5-10(20)9-4-2-7-19(8-9)15-13(23)11(21)12(22)14(27-15)16(24)25/h2,4,7-8,11-15,21-23H,3,5-6H2,1H3/t11?,12-,13-,14?,15+/m0/s1
SMILES:
CN(CCCC(=O)C1=C[N+](=CC=C1)C2C(C(C(C(O2)C(=O)[O-])O)O)O)N=O
Molecular Formula:
C₁₆H₂₁N₃O₈
Molecular Weight:
383.35
4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-beta-D-Glucuronide
CAS No.: 350508-26-8
Cat. No.: VC0022321
Molecular Formula: C₁₆H₂₁N₃O₈
Molecular Weight: 383.35
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 350508-26-8 |
|---|---|
| Molecular Formula | C₁₆H₂₁N₃O₈ |
| Molecular Weight | 383.35 |
| IUPAC Name | (3S,5S,6R)-3,4,5-trihydroxy-6-[3-[4-[methyl(nitroso)amino]butanoyl]pyridin-1-ium-1-yl]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C16H21N3O8/c1-18(17-26)6-3-5-10(20)9-4-2-7-19(8-9)15-13(23)11(21)12(22)14(27-15)16(24)25/h2,4,7-8,11-15,21-23H,3,5-6H2,1H3/t11?,12-,13-,14?,15+/m0/s1 |
| SMILES | CN(CCCC(=O)C1=C[N+](=CC=C1)C2C(C(C(C(O2)C(=O)[O-])O)O)O)N=O |
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